Cas no 88710-67-2 (Propanedioic acid, (1,1-dimethyl-3-oxobutyl)methyl-, diethyl ester)

• Product Name: Propanedioic acid, (1,1-dimethyl-3-oxobutyl)methyl-, diethyl ester
• CAS No: 88710-67-2
• MF: C₁₄H₂₄O₅
• MW: 272.337365150452
• CID: 623652
• PubChem ID: 13149423
• Update Time: 2025-04-19

Propanedioic acid, (1,1-dimethyl-3-oxobutyl)methyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (1,1-dimethyl-3-oxobutyl)methyl-, diethyl ester
• diethyl 2-methyl-2-(2-methyl-4-oxopentan-2-yl)propanedioate
• DTXSID00522171
• 88710-67-2
• Diethyl methyl(2-methyl-4-oxopentan-2-yl)propanedioate
• diethyl 2-(1,1-dimethyl-3-oxobutyl)-2-methylmalonate

• Inchi： 1S/C14H24O5/c1-7-18-11(16)14(6,12(17)19-8-2)13(4,5)9-10(3)15/h7-9H2,1-6H3
• InChI Key： RSAQTMWZVNFXNZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C)C(C)(C)CC(C)=O)=O

Computed Properties

• Exact Mass: 272.16237386g/mol
• Monoisotopic Mass: 272.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų